3-hydroxy-N-methylbenzenesulfonamide

• IUPAC Name: 3-hydroxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C7H9NO3S/c1-8-12(10,11)7-4-2-3-6(9)5-7/h2-5,8-9H,1H3
• InChI Key: KPPZBUMGQMDQAX-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=CC(=C1)O
• Molecular Formula: C7H9NO3S
• DSSTOX Substance ID: DTXSID201291177
• Molecular Weight: 187.22 g/mol
• CAS RN: 612499-25-9

Description

3-hydroxy-N-methylbenzenesulfonamide is a chemical compound with the molecular formula C7H9NO3S. It is also known by the IUPAC name 3-amino-4-hydroxy-N-methylbenzenesulfonamide. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a hydroxy group, a methyl group, and a sulfonamide group. The InChI code for this compound is 1S/C7H10N2O3S/c1-9-13(11,12)5-2-3-7(10)6(8)4-5/h2-4,9-10H,8H2,1H3.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 187.22. The density is approximately 1.4±0.1 g/cm3, and it has a boiling point of 368.6±44.0 °C at 760 mmHg.

Scientific Research Applications

Synthesis and Spectroscopic Investigation

• Syntheses and Spectroscopic Analysis : Sulfonamide derivatives, closely related to 3-hydroxy-N-methylbenzenesulfonamide, have been synthesized and characterized using various spectroscopic methods. This includes the use of NMR, FT–IR spectroscopies, and elemental analysis. These studies are essential for understanding the molecular and electronic structures of these compounds, providing valuable insights into their stability and electronic properties (Mahmood, Akram, & Lima, 2016).

Quantum Chemical Approach

• Quantum-Chemical Calculations : Quantum chemical calculations have been applied to similar sulfonamide derivatives. This approach is used for defining optimized states, predicting free energy, and distinguishing molecular orbitals, which are crucial for understanding their spectrum formation (Sun Peiming, Shahab, Zhang Yan, & Labanava, 2022).

Catalysis in Synthesis

• Catalysis in Spirocyclization : Sulfonamide derivatives have been used in catalyzed Prins bicyclization strategies for synthesizing spiro compounds. These methods demonstrate the utility of such derivatives in organic synthesis and compound formation (Reddy, Jalal, & Singarapu, 2014).

Structural and Anticancer Studies

• Anticancer Properties : Some sulfonamides, including variants of this compound, have shown potential in anticancer applications. This includes the study of their synthesis, crystal structure, and their interaction with biological targets (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).

Antimicrobial and Anti-Tuberculosis Activity

• Antimicrobial and Anti-TB Activity : The synthesis of certain sulfonamide derivatives has been explored for their potential as antimicrobial and anti-tuberculosis agents. This research is significant in the development of new therapeutic agents for infectious diseases (Debbabi, Al‐Harbi, Al-Saidi, Aljuhani, Felaly, Abd El-Gilil, Bashandy, & Jannet, 2020).

Molecular Docking and DNA Interaction

• Molecular Docking Studies : Molecular docking studies of sulfonamide compounds, including this compound, have been conducted to understand their interaction with proteins and DNA. This research helps in deciphering the molecular mechanism of action of these compounds (Kharwar & Dixit, 2021).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been found to interact with multiple targets of interest, including the pathways where hydrogen sulfide (h2s) is involved .

Mode of Action

It’s known that by incorporating an h2s donor moiety into a native drug, researchers have been able to simultaneously target multiple therapeutic pathways .

Safety and Hazards

This compound is classified as having acute toxicity and can cause skin and eye irritation. It is harmful if swallowed and can cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

N-Methyl-3-aminobenzene sulfonamide (488 mg, 2.62 mmole) was dissolved in a mixture of 10 mL of H2O and 2 mL of conc. H2SO4, and was cooled to −5°. A solution of NaNO2 (207 mg, 3 mmole) in 2 mL of H2O was added dropwise at such a rate that the temperature doesn't exceed 0°. The reaction was stirred for 10 minutes, urea (100 mg) was added, and the reaction was stirred an additional 10 minutes. The cold solution of diazo compound was slowly added with stirring to a 0° solution of Cu(NO3)2 dihydrate (10.3 g, 43 mmole) and Cu2O (363 mg) in 100 mL of H2O. Stirring was continued for 30 minutes as the temperature was allowed to warm to 23°. The heterogeneous reaction was extracted with Et2O, and the extracts were extracted with 0.2N NaOH. The basic extracts were washed with Et2O, acidified, and extracted with CH2Cl2. The extracts were dried, and the solvent removed. The residue was chromatographed on a silica gel column, and elution with 50% EtOAc in hexane gave the titled product, 175 mg (36%). MS (ESI) 188 (MH+).